Cas no 1638764-83-6 (tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate
• CAS No: 1638764-83-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5275265
• Update Time: 2026-03-09

tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-9(6-13)12(4,5)8-14/h9H,6-8,13H2,1-5H3
• InChI Key： GPEXMBVKGZKWJM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CN)C(C)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate

Comprehensive Professional Introduction of tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate (CAS No. 1638764-83-6)

tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate (CAS No. 1638764-83-6) is a highly versatile pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound features a tert-butyl carbamate protective group and an aminomethyl functional group, making it a valuable intermediate for drug discovery and development. Its unique structure contributes to its applications in the synthesis of bioactive molecules, particularly in the field of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate has surged due to its role in the development of novel small-molecule drugs. Researchers are increasingly focusing on its potential in targeting G-protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's disease and depression. The compound's sterically hindered pyrrolidine core enhances its binding affinity, a feature highly sought after in modern medicinal chemistry.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate?" The answer lies in multi-step organic reactions, often starting from 3,3-dimethylpyrrolidine or its derivatives. Key steps include Boc protection, reductive amination, and selective functionalization. These methods are optimized for high yield and purity, catering to the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

Another trending topic is the compound's application in peptide mimetics. With the rise of biologics and peptide-based therapies, tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate serves as a crucial building block for designing conformationally restricted peptides. Its rigid structure improves metabolic stability, addressing a common challenge in oral bioavailability of peptide drugs.

From an SEO perspective, users often search for "suppliers of CAS 1638764-83-6" or "tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate price". The compound is commercially available through specialized chemical suppliers and contract research organizations (CROs), with pricing influenced by scale and purity (typically >98%). Analytical data, including HPLC, NMR, and MS spectra, are essential for quality verification.

Environmental and safety considerations are also prominent in searches. While not classified as hazardous, proper handling under standard laboratory conditions is recommended. The compound's logP and water solubility data are critical for ADME (Absorption, Distribution, Metabolism, Excretion) studies in drug development pipelines.

In conclusion, tert-butyl 4-(aminomethyl)-3,3-dimethylpyrrolidine-1-carboxylate (CAS No. 1638764-83-6) represents a pivotal chemical intermediate bridging academic research and industrial applications. Its relevance in targeted drug design and peptide engineering ensures sustained interest across the life sciences sector.